molecular formula C16H15Cl2F2N3O2 B2843730 2,3-dichloro-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide CAS No. 2034519-14-5

2,3-dichloro-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide

Cat. No. B2843730
M. Wt: 390.21
InChI Key: PJLNTNWALBPYTC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3-dichloro-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H15Cl2F2N3O2 and its molecular weight is 390.21. The purity is usually 95%.
BenchChem offers high-quality 2,3-dichloro-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,3-dichloro-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Characterization

  • Oxadiazole Derivatives Synthesis : A study detailed the reaction of benzamide oxime with dicyclohexylcarbodiimide, leading to the formation of various oxadiazole derivatives. These derivatives, including cyclohexylamino-oxadiazoles, showcase the diverse chemical reactions and potential for generating novel compounds with unique properties (Kawashima & Tabei, 1986).
  • Anticancer Benzamide Derivatives : Another research synthesized a series of benzamide derivatives with 1,2,4-oxadiazol and 1,3-thiazol moieties, evaluating their anticancer activities. This study underscores the relevance of such compounds in medicinal chemistry, particularly in developing potential anticancer agents (Ravinaik et al., 2021).

Biological Activities and Applications

  • Anticancer Activity : Research involving the synthesis and characterization of benzimidazole and oxadiazole compounds highlighted their potential in anticancer applications. These compounds were evaluated against various cancer cell lines, indicating the significant therapeutic potential of oxadiazole derivatives (Salahuddin et al., 2014).
  • Antimicrobial and Antitumor Agents : A study on benzothiazole derivatives, including those with dichloro-benzamide structures, demonstrated potent antitumor activities. This research suggests the application of such compounds in developing new antimicrobial and antitumor treatments (Yoshida et al., 2005).

properties

IUPAC Name

2,3-dichloro-N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15Cl2F2N3O2/c17-11-3-1-2-10(13(11)18)15(24)21-8-12-22-14(23-25-12)9-4-6-16(19,20)7-5-9/h1-3,9H,4-8H2,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PJLNTNWALBPYTC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CCC1C2=NOC(=N2)CNC(=O)C3=C(C(=CC=C3)Cl)Cl)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15Cl2F2N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

390.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,3-dichloro-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide

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